Cas no 2227676-30-2 ((3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid
• CAS No: 2227676-30-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5605253
• PubChem ID: 165843714
• Update Time: 2025-05-20

(3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1728283
• 2227676-30-2
• (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid

• Inchi： 1S/C10H10N2O3/c13-8(4-9(14)15)7-3-1-2-6-5-11-12-10(6)7/h1-3,5,8,13H,4H2,(H,11,12)(H,14,15)/t8-/m1/s1
• InChI Key： ILPJCHAOZQMTBM-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.2Ų

Additional information on (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic Acid (CAS No. 2227676-30-2)

(3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With a CAS number of 2227676-30-2, this compound represents a promising candidate for further research and development, particularly in the context of drug discovery and therapeutic applications.

The molecular structure of (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid consists of a propanoic acid moiety substituted with an indazolyl group at the third carbon position. This configuration imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for medicinal chemists. The presence of the hydroxyl group at the third position further enhances its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in indazole derivatives due to their diverse biological activities. Indazoles are known for their role in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid with a hydroxyl group at the propanoic acid chain may contribute to novel mechanisms of action, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmaceutical agents. The indazolyl group serves as a versatile scaffold that can be further functionalized to create molecules with enhanced potency and selectivity. This flexibility makes (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid a valuable building block in drug design.

Recent studies have highlighted the importance of stereochemistry in pharmaceutical compounds. The (3R) configuration of the hydroxyl group in (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid may play a crucial role in determining its biological activity. Stereoisomers often exhibit different pharmacological profiles, and understanding these differences is essential for optimizing drug efficacy and minimizing side effects.

The synthesis of (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during the formation of the hydroxyl group and the indazolyl substitution requires advanced synthetic methodologies. However, advancements in catalytic asymmetric synthesis have made it increasingly feasible to produce such complex molecules with high enantioselectivity.

Beyond its synthetic significance, (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid has shown promise in preliminary biological evaluations. In vitro studies have indicated potential interactions with enzymes and receptors involved in various disease pathways. These findings warrant further investigation to elucidate the compound's mechanism of action and its therapeutic potential.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel bioactive compounds like (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify lead candidates more efficiently than traditional methods. Such innovations are crucial for advancing drug development in the 21st century.

In conclusion, (3R)-3-hydroxy-3-(1H-indazol-7-yl)propanoic acid (CAS No. 2227676-30-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, stereochemical configuration, and biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in the development of next-generation therapeutics.